2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid ethylamide

• Molecular Formula: C10H13N3O
• Molecular Weight: 191.23 g/mol
• IUPAC Name: N-ethyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C10H13N3O/c1-2-11-10(14)8-6-7-4-3-5-12-9(7)13-8/h3-5,8H,2,6H2,1H3,(H,11,14)(H,12,13)
• InChI Key: BPDWITZIPIOWCQ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1CC2=C(N1)N=CC=C2

Description

2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid ethylamide is a useful research compound. Its molecular formula is C10H13N3O and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 100 mL round-bottomed flask, tert-butyl 2-(ethylcarbamoyl)-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate (402 mg, 1.38 mmol, Eq: 1.00) was combined with DCM (8 mL) to give a colorless solution. TFA (2 mL, 26.0 mmol, Eq: 18.8) was added and the reaction was stirred at rt for 6 h. The reaction mixture was concentrated in vacuo, saturated aqueous NaHCO3 (30 mL) was added and the resulting mixture was extracted with DCM (20 mL×3). The organic layers were dried over Na2SO4 and concentrated in vacuo to give 2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid ethylamide as an off-white solid (210 mg), m/z=192 (M+H).